Cas no 42757-55-1 (Octabromobisphenol-S)

• Product Name: Octabromobisphenol-S
• CAS No: 42757-55-1
• MF: C₁₈H₁₄Br₈O₄S
• MW: 965.598358631134
• CID: 55600
• PubChem ID: 3016379
• Update Time: 2025-08-05

Octabromobisphenol-S Chemical and Physical Properties

Names and Identifiers

• 5,5'-Sulfonylbis(1,3-dibromo-2-(2,3-dibromopropoxy)benzene)
• bis[3,5-Dibromo-4-(2,3-dibromopropoxy)phenyl]suifone
• BENZENE, 1,1'-SULFONYLBIS[3,5-DIBROMO-4-(2,3-DIBROMOPROPOXY)-]
• BIS(3,5-DIBROMO-4(2,3-DIBROMOPROPOXY) PHENYL)SULFONE
• BIS(3,5-DIBROMO-4-(2,3-DIBROMOPROPOXY)PHENYL) SULPHONE
• TETRABROMOBISPHENOL S
• Octabromobisphenol-S
• FR-640
• 1,1'-Sulonyl Bis〔3.5-dibromo-4-(2,3-dibromopropoxy)〕benzene
• 1,3-dibromo-5-[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl]sulfonyl-2-(2,3-dibromopropoxy)benzene
• BIS(3.5-DIBROMO-4(2.3-DIBROMOPROPOXY) PHENYL)SULFONE
• OctabromobisphenolS
• EINECS 255-929-6
• T0400-2450
• Bis[3,5-dibromo-4-(2,3-dibromopropoxy)phenyl] sulphone
• AKOS001027148
• E78658
• Benzene, 1,1'-sulfonylbis[3,5-dibromo-4-(2,3-dibromopropoxy)-
• J309.965B
• Q27231378
• 1,1'-Sulfonylbis(3,5-dibromo-4-(2,3-dibromopropoxy)benzene)
• NONNEN 52
• 4,4'-BIS(2,3-DIBROMOPROPOXY)-3,3',5,5'-TETRABROMODIPHENYL SULFONE
• MFCD00329083
• 42757-55-1
• FT-0704540
• BIS(3,5-DIBROMO-4-(2,3-DIBROMOPROPOXY)PHENYL) SULFONE
• AKOS016874778
• FCP-65CN
• FIRE CUT P 65CN
• Benzene, 1,1'-sulfonylbis(3,5-dibromo-4-(2,3-dibromopropoxy)-
• BS-49270
• 4,4'-SULFONYLBIS(2,6-DIBROMO-1-(2,3-DIBROMOPROPOXY)BENZENE)
• 1,1'-Sulfonylbis[3,5-dibromo-4-(2,3-dibromopropoxy)benzene]
• TETRABROMOBISPHENOL S BIS-(2,3-DIBROMOPROPYL ETHER)(TBBP-DBPE)
• W-106261
• PR 2
• Benzene,1,1'-sulfonylbis[3,5-dibromo-4-(2,3-dibromopropoxy)-] (>85%)
• Z56756184
• Tetrabromobisphenol S Bis-(2,3-Dibromopropyl Ether
• 00U7T33ZVU
• SCHEMBL2679539
• NONNEN PR 2
• AC-19742
• UNII-00U7T33ZVU
• 1,3-DIBROMO-5-(3,5-DIBROMO-4-(2,3-DIBROMOPROPOXY)PHENYL)SULFONYL-2-(2,3-DIBROMOPROPOXY)BENZENE
• DTXSID5044942
• FLAME CUT 161R
• NS00002469
• CWZVMVIHYSYLSI-UHFFFAOYSA-N
• 1,3-dibromo-5-[3,5-dibromo-4-(2,3-dibromopropoxy)benzenesulfonyl]-2-(2,3-dibromopropoxy)benzene

• MDL： MFCD00329083
• Inchi： 1S/C18H14Br8O4S/c19-5-9(21)7-29-17-13(23)1-11(2-14(17)24)31(27,28)12-3-15(25)18(16(26)4-12)30-8-10(22)6-20/h1-4,9-10H,5-8H2
• InChI Key： CWZVMVIHYSYLSI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)S(C1C=C(C(=C(C=1)Br)OCC(CBr)Br)Br)(=O)=O)Br)OCC(CBr)Br

Computed Properties

• Exact Mass: 957.40800
• Monoisotopic Mass: 957.408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2
• XLogP3: 8.6

Experimental Properties

• Color/Form: Reddish powder
• Density: 2.354
• Melting Point: 115-120 ºC
• Boiling Point: 785 °C at 760 mmHg
• Flash Point: 428.5 °C
• Refractive Index: 1.67
• PSA: 60.98000
• LogP: 9.72460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds